6-chloro-N,N-di(propan-2-yl)pyridine-3-sulfonamide

• IUPAC Name: 6-chloro-N,N-di(propan-2-yl)pyridine-3-sulfonamide
• InChI: InChI=1S/C11H17ClN2O2S/c1-8(2)14(9(3)4)17(15,16)10-5-6-11(12)13-7-10/h5-9H,1-4H3
• InChI Key: UBAWWMMWTSPSHA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C(C)C)S(=O)(=O)C1=CN=C(C=C1)Cl
• Molecular Formula: C11H17ClN2O2S
• DSSTOX Substance ID: DTXSID001332565
• Molecular Weight: 276.78 g/mol
• Solubility: 32.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 568566-62-1

Description

“6-chloro-N,N-di(propan-2-yl)pyridine-3-sulfonamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Chemical Reactions Analysis

The chemical reactions involving “this compound” are not well-documented.

Scientific Research Applications

Structural Analysis

• The sulfonamide derivative 6-Chloro-N-(pyridin-4-ylmethyl)pyridine-3-sulfonamide exhibits a unique molecular structure with a distinct dihedral angle between pyridine rings, forming zigzag chains through hydrogen bonds, which might have implications in material science and crystallography (Suchetan et al., 2013).

Chemical Synthesis

• The compound has been used in cross-coupling reactions with various sulfonamides, catalyzed by CuI/1,3-di(pyridin-2-yl)propane-1,3-dione, indicating its role in the synthesis of pyridine-based molecules (Han, 2010).

Material Science

• The compound 4-Chloro-2-((furan-2-ylmethyl)amino)-5-sulfamoylbenzoic Acid (FSM) and N-(Isopropylcarbamoyl)-4-(m-tolylamino) Pyridine-3-sulfonamide (TSM), chemically related to 6-chloro-N,N-di(propan-2-yl)pyridine-3-sulfonamide, have been tested as corrosion inhibitors, suggesting applications in material protection and engineering (Sappani & Karthikeyan, 2014).

Pharmaceutical Research

• Novel pyridine sulfonamides, akin to the compound , have been synthesized for potential pharmaceutical applications, demonstrating their relevance in drug development (Stellenboom & Baykan, 2019).

Environmental Applications

• Sulfonamide-containing compounds, similar to this compound, have been studied for their herbicidal activity, showing potential in agricultural and environmental sciences (Moran, 2003).

Mechanism of Action

The mechanism of action of a compound describes how it interacts with other substances. Unfortunately, the specific mechanism of action for “6-chloro-N,N-di(propan-2-yl)pyridine-3-sulfonamide” is not available.

Safety and Hazards

The safety and hazards associated with a compound are crucial for handling and usage. Unfortunately, the specific safety and hazards for “6-chloro-N,N-di(propan-2-yl)pyridine-3-sulfonamide” are not available.